2-(2-Hydroperoxy-2-oxoethyl)-2-hydroxybutanedioic acid

• CAS No.: 127542-89-6
• Molecular Formula: C6H8O8
• Molecular Weight: 208.12 g/mol
• IUPAC Name: 2-(2-hydroperoxy-2-oxoethyl)-2-hydroxybutanedioic acid
• InChI: InChI=1S/C6H8O8/c7-3(8)1-6(12,5(10)11)2-4(9)14-13/h12-13H,1-2H2,(H,7,8)(H,10,11)
• InChI Key: LRDUPNFEHGGCHQ-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)C(CC(=O)OO)(C(=O)O)O

Description

2-(2-Hydroperoxy-2-oxoethyl)-2-hydroxybutanedioic acid is a complex organic compound with significant applications in various scientific fields. This compound is characterized by its unique structure, which includes both hydroperoxy and hydroxy functional groups attached to a butanedioic acid backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Hydroperoxy-2-oxoethyl)-2-hydroxybutanedioic acid typically involves multi-step organic reactions. One common method includes the oxidation of a precursor compound using hydrogen peroxide under controlled conditions. The reaction is usually carried out in an aqueous medium with a catalyst to facilitate the formation of the hydroperoxy group.

Industrial Production Methods

Industrial production of this compound may involve large-scale oxidation processes, where the precursor is continuously fed into a reactor containing hydrogen peroxide and a suitable catalyst. The reaction conditions, such as temperature and pH, are carefully monitored to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2-Hydroperoxy-2-oxoethyl)-2-hydroxybutanedioic acid undergoes various chemical reactions, including:

Oxidation: The hydroperoxy group can be further oxidized to form more complex peroxides.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The hydroxy and hydroperoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, oxygen, and catalysts such as transition metal complexes.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as halides, amines, or thiols under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of peroxides and carboxylic acids.

Reduction: Formation of alcohols and alkanes.

Substitution: Formation of substituted butanedioic acid derivatives.

Scientific Research Applications

2-(2-Hydroperoxy-2-oxoethyl)-2-hydroxybutanedioic acid has diverse applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of other complex molecules.

Biology: Studied for its potential role in oxidative stress and cellular signaling pathways.

Medicine: Investigated for its potential therapeutic effects, including antioxidant properties and its role in metabolic pathways.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(2-Hydroperoxy-2-oxoethyl)-2-hydroxybutanedioic acid involves its interaction with molecular targets such as enzymes and cellular receptors. The hydroperoxy group can generate reactive oxygen species (ROS), which play a role in cellular signaling and oxidative stress responses. The compound’s effects are mediated through pathways involving redox reactions and the modulation of enzyme activity.

Comparison with Similar Compounds

Similar Compounds

2-Hydroxybutanedioic acid: Lacks the hydroperoxy group, making it less reactive in oxidation reactions.

2-Oxoethyl-2-hydroxybutanedioic acid: Lacks the hydroperoxy group, affecting its reactivity and applications.

2-(2-Hydroperoxyethyl)-2-hydroxybutanedioic acid: Similar structure but with different positioning of the hydroperoxy group, leading to variations in reactivity and applications.

Uniqueness

2-(2-Hydroperoxy-2-oxoethyl)-2-hydroxybutanedioic acid is unique due to the presence of both hydroperoxy and hydroxy groups, which confer distinct chemical reactivity and biological activity. This dual functionality makes it a valuable compound in various research and industrial applications.